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Compound of Interest

Compound Name: Diisodecyl! adipate

Cat. No.: B167166

Diisodecyl Adipate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diisodecyl adipate (DIDA) is a high-molecular-weight branched-chain aliphatic ester that
serves a critical role as a plasticizer and emollient in a multitude of industrial and commercial
applications. This technical guide provides an in-depth overview of the chemical and physical
properties of diisodecyl adipate, its molecular structure, and detailed experimental protocols
for its synthesis and characterization. The information presented herein is intended to be a
valuable resource for researchers, scientists, and professionals in drug development and other
fields where the precise understanding and application of this compound are essential.

Chemical Structure and Identification

Diisodecyl adipate is the diester of adipic acid and isodecyl alcohol. The "isodecyl" portion
refers to a branched ten-carbon alkyl group, which can exist as various isomers. The most
common structure is derived from 8-methylnonanol.

IUPAC Name: bis(8-methylnonyl) hexanedioate[1][2]

Synonyms: DIDA, Adipic acid diisodecyl ester, Hexanedioic acid diisodecyl ester[2][3][4][5]
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CAS Number: 27178-16-1[1][2][3][5]
EINECS Number: 248-299-9[2][3][6][7]
Molecular Formula: C2sHs004[1][2][3][5][7]
Molecular Weight: 426.67 g/mol [1][2][3][5]
Chemical Structure:

Physicochemical Properties

Diisodecyl adipate is a clear, colorless to pale yellow, oily liquid with low volatility.[7] A
summary of its key physical and chemical properties is presented in the tables below.

ble 1: Physical ies of Diisodecyl Adi

Property Value Units Conditions
Boiling Point =385 - 428 °C at 760 mmHg[3][6]
Melting Point 27.4 °C

Freezing Point <-50 °C [6]

Density 0.916 - 0.924 g/cm3 at 20-25 °C[3][6]
Refractive Index 1.450 - 1.455 at 20-25 °C

Viscosity 23 - 27 cP at 20 °C

Flash Point 189.7 - 221 °C [3][6]

Vapor Pressure 1.57E-07 mmHg at 25°CJ3]
Solubility in Water <0.1 g/L

Table 2: Chemical Properties and Specifications of
Diisodecyl Adipate
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Property Value Units
Ester Content =99.0 %

Acid Value <0.2 mg KOH/g
Moisture Content <0.1 % (wt)[6]
Saponification Index 250 - 270

Experimental Protocols
Synthesis of Diisodecyl Adipate via Fischer
Esterification

Diisodecyl adipate is synthesized through the Fischer esterification of adipic acid with isodecyl
alcohol in the presence of an acid catalyst.[7] The following is a general laboratory-scale
protocol.

Materials:

Adipic acid

 |sodecyl alcohol (excess)

o p-Toluenesulfonic acid (catalyst) or concentrated Sulfuric Acid
o Toluene (for azeotropic removal of water)

» 5% Sodium bicarbonate solution

e Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate

e Round-bottom flask

o Dean-Stark apparatus
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Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator
Procedure:

e Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add adipic acid
and a molar excess of isodecyl alcohol (e.g., 2.2 equivalents). Add toluene to the flask.

o Catalyst Addition: Add a catalytic amount of p-toluenesulfonic acid or a few drops of
concentrated sulfuric acid to the reaction mixture.

o Reflux and Water Removal: Assemble the Dean-Stark apparatus and reflux condenser. Heat
the mixture to reflux with vigorous stirring. The water formed during the esterification will be
collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reaction until no
more water is collected.

o Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel and wash sequentially with 5% sodium bicarbonate solution and brine.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator
to remove the toluene and excess isodecyl alcohol.

 Purification: The crude diisodecyl adipate can be further purified by vacuum distillation.

Adipic Acid +
Isodecyl Alcohol +
Toluene

Fischer Esterification Aqueous Workup Drying Solvent Removal T ] . A
’—>QReﬂux with Dean-Stark) (NaHCO3, Brme] [MgSO4 or Na2S04) [Rotary Evaporation) @acuum DEHlEmE (P2 ek g Al

Acid Catalyst
(p-TSA or H2504)
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Synthesis Workflow for Diisodecyl Adipate.

Determination of Physicochemical Properties

The following sections outline the standard methodologies for determining the key
physicochemical properties of diisodecyl adipate.

Principle: This method determines the kinematic viscosity of a liquid by measuring the time for
a volume of the liquid to flow under gravity through a calibrated glass capillary viscometer.

Apparatus:

o Calibrated glass capillary viscometer (e.g., Ubbelohde type)
o Constant temperature bath

e Timer

Procedure:

Select a clean, dry, calibrated viscometer covering the estimated viscosity range.
e Charge the viscometer with the diisodecyl adipate sample.

o Place the viscometer in a constant temperature bath set to the desired temperature (e.g.,
20°C) and allow it to equilibrate.

o Draw the liquid up through the capillary to a point above the top timing mark.

o Release the liquid and measure the time it takes for the meniscus to pass from the upper to
the lower timing mark.

o Perform the measurement in duplicate and calculate the average flow time.

o Calculate the kinematic viscosity by multiplying the average flow time by the viscometer
calibration constant.
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Principle: This method covers the determination of the density of liquids using a digital density
meter based on the oscillating U-tube principle.[8][9]

Apparatus:
 Digital density meter with an oscillating U-tube
o Constant temperature control system

Procedure:

Calibrate the digital density meter with dry air and distilled water.

Equilibrate the diisodecyl adipate sample to the measurement temperature.

Introduce the sample into the oscillating U-tube of the density meter.

Allow the reading to stabilize and record the density value.

Principle: This method determines the flash point of a substance using a Cleveland open cup
apparatus.[10][11][12] The flash point is the lowest temperature at which the application of an
ignition source causes the vapors of the sample to ignite.[10][11][12]

Apparatus:
o Cleveland open cup apparatus (test cup, heating plate, ignition source)
e Thermometer

Procedure:

Fill the Cleveland open cup with the diisodecyl adipate sample to the filling mark.

Heat the sample at a specified, steady rate.

At prescribed temperature intervals, pass a small test flame across the surface of the liquid.

The flash point is the lowest temperature at which the vapors above the liquid ignite upon
application of the test flame.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://store.astm.org/d4052-22.html
https://eralytics.com/standards/astm-d4052/
https://www.benchchem.com/product/b167166?utm_src=pdf-body
https://precisionlubrication.com/articles/flash-point-testing/
https://www.scribd.com/document/835244234/ASTM-D92-18
https://standards.iteh.ai/catalog/standards/astm/73bcd880-e736-4c5b-b242-b61d43b5b423/astm-d92-18
https://precisionlubrication.com/articles/flash-point-testing/
https://www.scribd.com/document/835244234/ASTM-D92-18
https://standards.iteh.ai/catalog/standards/astm/73bcd880-e736-4c5b-b242-b61d43b5b423/astm-d92-18
https://www.benchchem.com/product/b167166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Principle: This method measures the refractive index of transparent hydrocarbon liquids using a
refractometer.[13][14]

Apparatus:

» Refractometer (e.g., Abbe refractometer)

o Constant temperature bath

 Light source (e.g., sodium lamp)

Procedure:

o Calibrate the refractometer using a standard of known refractive index.

o Apply a few drops of the diisodecyl adipate sample to the prism of the refractometer.

o Circulate water from a constant temperature bath through the refractometer to maintain the
desired temperature.

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs.

¢ Read the refractive index from the instrument's scale.
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Analytical Workflow for Physicochemical Properties.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

GC-MS is a powerful technique for the identification and quantification of diisodecyl adipate.

Principle: The sample is vaporized and separated into its components in a gas chromatograph.
The separated components then enter a mass spectrometer, which ionizes them and separates
the ions based on their mass-to-charge ratio, allowing for identification and quantification.

Sample Preparation:
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Extraction: For samples where diisodecyl adipate is in a matrix (e.g., a polymer), solvent
extraction is typically required. A common approach involves dissolving the sample in a
suitable solvent like tetrahydrofuran (THF), followed by precipitation of the polymer with a
non-solvent such as hexane. The supernatant containing the diisodecyl adipate is then
collected.

Dilution: The extracted sample is diluted to an appropriate concentration with a volatile
solvent (e.g., hexane or dichloromethane) for GC-MS analysis.

Instrumentation and Conditions (Typical):

Gas Chromatograph: Equipped with a capillary column (e.g., 5% phenyl-methylpolysiloxane).
Injector: Split/splitless injector.
Carrier Gas: Helium.

Oven Temperature Program: A temperature ramp is used to ensure good separation of the
components. For example, starting at a lower temperature and ramping up to a higher
temperature.

Mass Spectrometer: Capable of electron ionization (El) and scanning a suitable mass range.

Data Analysis:

Identification: The retention time of the diisodecyl adipate peak is compared to that of a
known standard. The mass spectrum of the peak is compared to a library spectrum for
confirmation.

Quantification: An internal standard method is often used for accurate quantification. A
known amount of an internal standard is added to the sample, and the response of the
diisodecyl adipate relative to the internal standard is used to determine its concentration.

Applications

Diisodecyl adipate is widely used as a:
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» Plasticizer: It is added to polymers, such as polyvinyl chloride (PVC), to increase their
flexibility and durability.

o Emollient: In personal care products, it acts as a skin-conditioning agent, providing a smooth
and non-greasy feel.[7]

e Solvent: It can be used as a solvent in various formulations.

Safety Information

Diisodecyl adipate is generally considered to have low toxicity. However, as with any
chemical, appropriate safety precautions should be taken when handling it. It is recommended
to consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Conclusion

This technical guide has provided a comprehensive overview of the chemical properties,
structure, and analytical methodologies for diisodecyl adipate. The detailed experimental
protocols and structured data presentation are intended to serve as a valuable resource for
scientists, researchers, and professionals in various fields, facilitating a deeper understanding
and application of this important industrial chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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